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Compound of Interest

Compound Name: m-PEG3-OH

Cat. No.: B1677429

For Immediate Release: A Detailed Technical Overview of m-PEG3-OH for Researchers,
Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the core physicochemical
properties, applications, and experimental protocols related to m-PEG3-OH (Monodisperse
methoxy(triethylene glycol)). This molecule is a cornerstone in modern bioconjugation,
nanotechnology, and therapeutic development, particularly in the burgeoning field of
Proteolysis-Targeting Chimeras (PROTACS).

Core Physicochemical Properties of m-PEG3-OH

m-PEG3-0OH, also known as Triethylene glycol monomethyl ether, is a hydrophilic linker of
precise length, a feature critical for the controlled design of complex molecular architectures. Its
properties are summarized below.
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Property Value Citations
Molecular Formula C7H1604 [1112113114]
Molecular Weight 164.20 g/mol [1112]14]
CAS Number 112-35-6 [11[2][3][4]
Appearance Colorless to light yellow liquid [4115]
Density ~1.0 g/cm?3 [3]
Boiling Point 233.9 £ 20.0 °C at 760 mmHg [3]
Melting Point -44 °C [3]
Solubility Soluble in water and DMSO (= e

100 mg/mL)
Purity >95% [1112]

-~ Pure form: -20°C for 3 years;
Storage Conditions [4]
In solvent: -80°C for 6 months

Applications in Research and Drug Development

m-PEG3-OH and its derivatives are instrumental in a variety of advanced applications:

o PROTAC Linkers: The defined length and hydrophilic nature of the PEG3 spacer make it an
ideal component in the design of PROTACSs.[3][4] PROTACSs are heterobifunctional
molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's
degradation.[4] The linker's characteristics are crucial for optimizing the formation and
stability of the ternary complex between the target protein, the PROTAC, and the E3 ligase.

e Bioconjugation: The terminal hydroxyl group of m-PEG3-OH can be readily functionalized
into other reactive groups, such as mesylates (OMs), to facilitate the covalent attachment
(PEGylation) of the molecule to proteins, peptides, or other biomolecules. This process can
enhance solubility, improve pharmacokinetic profiles, and reduce the immunogenicity of
therapeutic proteins.
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o Nanoparticle Surface Modification: PEGylation of nanoparticles is a widely used strategy to
improve their stability, reduce non-specific protein adsorption (biofouling), and prolong
circulation times in vivo.[6] m-PEG3-OH serves as a fundamental building block for creating
functionalized PEG chains for nanopatrticle surface modification.[7]

Experimental Protocol: Protein Bioconjugation with
a m-PEG3-Derivative

This protocol outlines a general procedure for the bioconjugation of a protein using a mesylated
derivative of m-PEG3-OH (m-PEG3-OMs). The principle involves a nucleophilic substitution
reaction where a primary amine (e.g., from a lysine residue on the protein) displaces the
mesylate group, forming a stable secondary amine linkage.

Materials:

m-PEG3-OMs (stored desiccated at -20°C)

Protein of Interest (POI) in an amine-free buffer (e.g., 100 mM Sodium Phosphate or Sodium
Borate buffer, pH 7.5-8.5)

Quenching Solution (1 M Tris-HCIl or 1 M Glycine, pH 8.0)

Purification System (e.g., Size Exclusion Chromatography - SEC)

General laboratory equipment (pipettes, reaction vials, mixer)

Procedure:

» Preparation of Solutions:

o Prepare the protein of interest at a concentration of 1-10 mg/mL in the reaction buffer.

o Immediately before use, dissolve the m-PEG3-OMs in the reaction buffer to the desired
stock concentration. It is critical to prepare this solution fresh to prevent hydrolysis of the
mesylate group.

¢ Bioconjugation Reaction:
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o In areaction vial, add the protein solution.

o Initiate the reaction by adding the freshly prepared m-PEG3-OMs solution to the protein
solution. A starting molar ratio of 10:1 (PEG to protein) is recommended.

o Mix gently and incubate the reaction mixture for 2-4 hours at room temperature or
overnight at 4°C with gentle agitation.

e Reaction Quenching:

o To stop the reaction, add the quenching solution to the reaction mixture. This will react with
any unreacted m-PEG3-OMs.

 Purification of the PEGylated Protein:

o Purify the conjugate using a suitable chromatography method, such as SEC, to separate
the PEGylated protein from unreacted reagents and byproducts.

e Characterization:

o Analyze the purified conjugate using SDS-PAGE to observe the increase in apparent
molecular weight.

o Confirm the degree of PEGylation using Mass Spectrometry (MALDI-TOF or ESI-MS).
o Perform a relevant bioassay to ensure the functional integrity of the PEGylated protein.

Visualizing Experimental Workflows

The following diagrams illustrate key processes involving PEG linkers in drug development and
bioconjugation.
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Caption: Mechanism of action for a PROTAC, illustrating the formation of a ternary complex
and subsequent protein degradation.
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Caption: General experimental workflow for the bioconjugation of a protein with a m-PEG3-
derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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